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Compound of Interest

Compound Name: 3-Methylsulfolane

Cat. No.: B1582511

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylsulfolane, a derivative of sulfolane, is a polar aprotic solvent with a unique
combination of properties that make it a valuable component in various chemical processes. Its
high thermal stability, polarity, and resistance to oxidation have led to its use in applications
ranging from extractive distillation in the petrochemical industry to a co-solvent in high-
performance lithium-ion batteries. This technical guide provides a comprehensive overview of
the core physicochemical properties of 3-Methylsulfolane, detailed experimental protocols for
their determination, and visualizations of its key applications.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of 3-Methylsulfolane are summarized
in the tables below. This data has been compiled from various chemical databases and

suppliers.

General and Physical Properties
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Property Value Reference(s)
Molecular Formula CsH1002S [1112]
Molecular Weight 134.20 g/mol [1][2]
Appearance Colorless to light yellow liquid [1]

Density 1.20 g/mL at 20 °C [1]

Melting Point 0.5°C [1]

Boiling Point 104 °C at 3 mmHg [1]

Flash Point 154.4 °C [1]

Refractive Index 1.4750 to 1.4790 at 20 °C [1]

Vapor Pressure 0.885 Pa at 25 °C [1]

Solubility and Partitioning Properties

Property Value Reference(s)

Water Solubility 1000 g/L at 20 °C [1]

LogP (Octanol-Water Partition
o -0.4 at 20 °C [1]
Coefficient)

Experimental Protocols

This section outlines detailed methodologies for the experimental determination of the key
physicochemical properties of 3-Methylsulfolane.

Synthesis of 3-Methylsulfolane

While specific industrial synthesis routes are proprietary, a general laboratory-scale synthesis
can be adapted from procedures for related sulfolane compounds. A common method involves
the reaction of isoprene with sulfur dioxide to form 3-methyl-3-sulfolene, followed by
hydrogenation to yield 3-Methylsulfolane.

Materials:
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 Isoprene

o Sulfur dioxide (liquefied)

e Raney nickel catalyst

e Hydrogen gas

» Suitable reaction vessel (e.g., Parr reactor)
e Solvent (e.g., ethanol)

Procedure:

o Cycloaddition: In a high-pressure reactor, cooled to a low temperature (e.g., -10 °C), a
mixture of isoprene and an excess of liquefied sulfur dioxide is stirred. The reaction is
allowed to proceed, and the temperature is gradually raised to room temperature. The
progress of the reaction can be monitored by spectroscopic methods (e.g., NMR).

« |solation of 3-methyl-3-sulfolene: After the reaction is complete, the excess sulfur dioxide is
carefully evaporated. The resulting crude 3-methyl-3-sulfolene can be purified by distillation
under reduced pressure.

» Hydrogenation: The purified 3-methyl-3-sulfolene is dissolved in a suitable solvent such as
ethanol in a hydrogenation apparatus. A catalytic amount of Raney nickel is added.

e The mixture is then subjected to hydrogenation with hydrogen gas at elevated pressure and
temperature. The reaction progress is monitored by the uptake of hydrogen.

o Work-up and Purification: Once the hydrogenation is complete, the catalyst is filtered off. The
solvent is removed by distillation. The resulting crude 3-Methylsulfolane is then purified by
vacuum distillation.[3] Further purification can be achieved by recrystallization from a suitable
solvent like diethyl ether at low temperatures.[3]

Determination of Physicochemical Properties

The following are generalized protocols that can be adapted for the precise measurement of 3-
Methylsulfolane's properties.
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. Density Measurement:
A calibrated pycnometer or a digital density meter is used.
The instrument is first calibrated with deionized water of a known temperature and density.

The sample of 3-Methylsulfolane is then introduced into the instrument, and the density is
measured at a controlled temperature (e.g., 20 °C).

. Boiling Point Determination (under vacuum):

A micro-boiling point apparatus or a distillation setup equipped with a vacuum pump and a
manometer is used.

A small amount of 3-Methylsulfolane is placed in a distillation flask with a boiling chip.

The system is evacuated to the desired pressure (e.g., 3 mmHg).

The sample is heated slowly until a steady stream of condensate is observed on the
thermometer bulb.

The temperature at which the liquid and vapor are in equilibrium is recorded as the boiling
point at that specific pressure.

. Melting Point Determination:
A capillary melting point apparatus is utilized.
A small, dry sample of solidified 3-Methylsulfolane is packed into a capillary tube.
The capillary tube is placed in the heating block of the apparatus.
The sample is heated at a slow, controlled rate.

The temperature range from the first appearance of liquid to the complete melting of the solid
is recorded as the melting point range.

. Water Solubility Determination:

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1582511?utm_src=pdf-body
https://www.benchchem.com/product/b1582511?utm_src=pdf-body
https://www.benchchem.com/product/b1582511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o The shake-flask method is commonly employed.

e An excess amount of 3-Methylsulfolane is added to a known volume of deionized water in a
sealed flask.

e The mixture is agitated at a constant temperature (e.g., 20 °C) for a sufficient time to reach
equilibrium (typically 24-48 hours).

e The mixture is then allowed to stand to separate the phases.

o A sample of the aqueous phase is carefully removed and analyzed by a suitable analytical
technique, such as gas chromatography (GC) or high-performance liquid chromatography
(HPLC), to determine the concentration of dissolved 3-Methylsulfolane.

5. Vapor Pressure Measurement:
» A static or dynamic method can be used.

« In the static method, a sample of 3-Methylsulfolane is placed in a thermostatted container
connected to a pressure sensor. The system is evacuated, and the pressure of the vapor in
equilibrium with the liquid is measured at different temperatures.

 In the dynamic method, the boiling point of the liquid is measured at different controlled
pressures.

6. Refractive Index Measurement:
» A calibrated refractometer (e.g., an Abbe refractometer) is used.
o Afew drops of 3-Methylsulfolane are placed on the prism of the refractometer.

e The measurement is taken at a controlled temperature (e.g., 20 °C) and a specific
wavelength of light (typically the sodium D-line, 589 nm).

Applications and Visualizations

3-Methylsulfolane's unique properties lend it to several key industrial applications. The
following sections describe these applications and provide visualizations of the underlying
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processes.

Extractive Distillation

3-Methylsulfolane is utilized as a solvent in extractive distillation to separate components with
close boiling points, a common challenge in the petrochemical industry.[4] For example, it can
be used to separate aromatic from aliphatic hydrocarbons. The solvent selectively increases
the volatility of the aliphatic components, allowing them to be distilled off, while retaining the
aromatic components.
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Caption: Workflow of extractive distillation using 3-Methylsulfolane.

Lithium-lon Battery Electrolytes

In the field of energy storage, 3-Methylsulfolane is explored as a co-solvent in electrolytes for
lithium-ion batteries.[5][6] Its high dielectric constant, good thermal stability, and wide
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electrochemical window can enhance the safety and performance of batteries, particularly
those operating at high voltages. It helps in the dissolution of lithium salts and can contribute to
the formation of a stable solid-electrolyte interphase (SEI) on the anode.
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Caption: Role of 3-Methylsulfolane in a Li-ion battery electrolyte.

Conclusion

3-Methylsulfolane is a versatile solvent with a compelling set of physicochemical properties
that are advantageous for various industrial and research applications. Its high boiling point,
thermal stability, and polarity make it an excellent choice for processes requiring a robust and
selective solvent. The detailed experimental protocols provided in this guide offer a foundation
for the accurate characterization of this compound, while the visualized workflows for its key
applications in extractive distillation and lithium-ion batteries highlight its practical utility. As
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research continues, particularly in the area of energy storage, the unique characteristics of 3-
Methylsulfolane are likely to lead to further innovative applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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